Cas no 1193314-75-8 (1-(6-Chloro-5-fluoro-1h-indol-3-yl)propan-2-amine)

• Product Name: 1-(6-Chloro-5-fluoro-1h-indol-3-yl)propan-2-amine
• CAS No: 1193314-75-8
• MF: C₁₁H₁₂ClFN₂
• MW: 226.677784919739
• CID: 5527266
• PubChem ID: 46867790
• Update Time: 2025-06-22

1-(6-Chloro-5-fluoro-1h-indol-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-CHLORO-5-FLUORO-1H-INDOL-3-YL)PROPAN-2-AMINE
• 1-(6-Chloro-5-fluoro-1h-indol-3-yl)propan-2-amine

• Inchi： 1S/C11H12ClFN2/c1-6(14)2-7-5-15-11-4-9(12)10(13)3-8(7)11/h3-6,15H,2,14H2,1H3
• InChI Key： NLRUCNFHLCYFCM-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=C(Cl)C(F)=C2)C(N)C

Computed Properties

• Exact Mass: 226.0673042g/mol
• Monoisotopic Mass: 226.0673042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1-(6-Chloro-5-fluoro-1h-indol-3-yl)propan-2-amine

Professional Introduction to Compound with CAS No. 1193314-75-8 and Product Name: 1-(6-Chloro-5-fluoro-1H-indol-3-yl)propan-2-amine

The compound identified by the CAS number 1193314-75-8 and the product name 1-(6-Chloro-5-fluoro-1H-indol-3-yl)propan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate indole core structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both chloro and fluoro substituents on the indole ring enhances its pharmacological profile, making it a promising candidate for further investigation.

Recent research in the domain of bioactive molecules has highlighted the importance of indole derivatives in the development of novel therapeutic agents. The structural motif of 1-(6-Chloro-5-fluoro-1H-indol-3-yl)propan-2-amine exhibits a high degree of structural complexity, which is often associated with enhanced binding affinity to biological targets. This complexity arises from the interplay between the aromatic indole ring and the aliphatic amine side chain, which can modulate interactions with proteins and enzymes.

In particular, the 6-Chloro and 5-fluoro substituents play a crucial role in determining the pharmacokinetic properties of this compound. Chlorine atoms are known to improve metabolic stability, while fluorine atoms can enhance lipophilicity and binding affinity. These features are particularly relevant in the context of drug design, where optimizing these properties can lead to more effective and orally bioavailable drugs.

Current studies have demonstrated that indole derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The compound 1-(6-Chloro-5-fluoro-1H-indol-3-yl)propan-2-amine has been investigated for its potential role in modulating pathways associated with these activities. For instance, its ability to interact with specific enzymes and receptors has been explored in preclinical models, suggesting its utility in treating various diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the indole core efficiently. These synthetic strategies not only facilitate the production of 1-(6-Chloro-5-fluoro-1H-indol-3-yl)propan-2-amine but also provide insights into optimizing similar structures for future drug development.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can generate a library of analogs with tailored biological activities. This approach has been successfully applied in other indole-based drugs, where subtle changes in structure can lead to significant improvements in efficacy and safety.

Recent advances in computational chemistry have further enhanced the understanding of how 1-(6-Chloro-5-fluoro-1H-indol-3-yl)propan-2-amine interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in disease pathways, providing a rational basis for its therapeutic potential. These computational insights have guided experimental efforts and accelerated the discovery process.

The pharmacological evaluation of this compound has shown promising results in both in vitro and in vivo models. Its ability to inhibit key enzymes and modulate signaling pathways suggests that it could be developed into a novel therapeutic agent. Further preclinical studies are warranted to fully elucidate its mechanism of action and therapeutic potential across various disease indications.

In conclusion, the compound identified by CAS number 1193314-75-8 and named 1-(6-Chloro-5-fluoro-1H-indol-3-yi)propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propanamino propan amine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.